Benzoic acid, 3-amino-, ethyl ester, hydrochloride
Overview
Description
“Benzoic acid, 3-amino-, ethyl ester, hydrochloride” is a chemical compound with the molecular formula C9H11NO2 . It is also known by other names such as “m-Aminobenzoic acid, ethyl ester”, “m-Ethoxycarbonylaniline”, “Ethyl m-aminobenzoate”, and "Ethyl 3-aminobenzoate" .
Molecular Structure Analysis
The molecular structure of “Benzoic acid, 3-amino-, ethyl ester, hydrochloride” consists of a benzene ring substituted with an amino group and a carboxylic acid . The molecular weight of the compound is 165.1891 .Chemical Reactions Analysis
Esters, such as “Benzoic acid, 3-amino-, ethyl ester, hydrochloride”, can undergo various reactions. One common reaction is hydrolysis, which is the splitting of the ester with water. This reaction is catalyzed by either an acid or a base . Esters can also undergo trans-esterification reactions to form different esters .Scientific Research Applications
Local Anesthetic Applications
Benzoic acid, 3-amino-, ethyl ester, hydrochloride: is commonly used as a local anesthetic. It is applied topically for skin anesthesia and is also utilized in dental procedures for localized pain relief. In veterinary medicine, it serves a similar purpose for animal anesthesia .
Biochemical Research
In biochemical research, derivatives of 3-amino benzoic acid ethyl ester are used to study enzyme inhibition. For instance, imides and amides of para-aminobenzoic acid have been evaluated against acetylcholinesterase (AChE) activity, which is significant for understanding and treating conditions related to learning and memory .
Photosynthesis Research
The compound plays a role in the shikimate pathway, which is linked to electron transport in photosystem I. This connection is crucial for understanding the energy requirements of reactions within the pathway, providing insights into the process of photosynthesis .
Safety And Hazards
While specific safety and hazard information for “Benzoic acid, 3-amino-, ethyl ester, hydrochloride” is not available in the sources retrieved, it’s important to handle all chemicals with care. Protective equipment such as gloves and eye protection should be worn, and the chemical should be stored in a well-ventilated place .
properties
IUPAC Name |
ethyl 3-aminobenzoate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2.ClH/c1-2-12-9(11)7-4-3-5-8(10)6-7;/h3-6H,2,10H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XFCIMIQCFPNSMC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CC=C1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
582-33-2 (Parent) |
Source
|
| Record name | Tricaine hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0050930411 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID3068598 |
Source
|
| Record name | Benzoic acid, 3-amino-, ethyl ester, hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3068598 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzoic acid, 3-amino-, ethyl ester, hydrochloride | |
CAS RN |
50930-41-1 |
Source
|
| Record name | Benzoic acid, 3-amino-, ethyl ester, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=50930-41-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Tricaine hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0050930411 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzoic acid, 3-amino-, ethyl ester, hydrochloride (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Benzoic acid, 3-amino-, ethyl ester, hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3068598 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | TRICAINE HYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YN380NNA9P | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
